3-[[4-(Cyanomethyl)benzoyl]-methylamino]propanoic acid

• IUPAC Name: 3-[[4-(cyanomethyl)benzoyl]-methylamino]propanoic acid
• InChI: InChI=1S/C13H14N2O3/c1-15(9-7-12(16)17)13(18)11-4-2-10(3-5-11)6-8-14/h2-5H,6-7,9H2,1H3,(H,16,17)
• InChI Key: XEEZFHNLZWFLGQ-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC(=O)O)C(=O)C1=CC=C(C=C1)CC#N
• Molecular Formula: C13H14N2O3
• Molecular Weight: 246.26 g/mol

Description

3-[[4-(Cyanomethyl)benzoyl]-methylamino]propanoic acid is a synthetic compound that has been widely used in scientific research for its unique properties. This compound is also known as CMBA and has been used in various studies to investigate its mechanism of action, biochemical and physiological effects, and potential applications in various fields.

Mechanism of Action

The mechanism of action of CMBA is not fully understood. However, it has been suggested that CMBA may inhibit the activity of certain enzymes involved in inflammation and cancer development. CMBA has also been shown to induce cell death in cancer cells, which may be due to its ability to disrupt the cell cycle.
Biochemical and Physiological Effects:
CMBA has been shown to have several biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which play a crucial role in inflammation. CMBA has also been shown to inhibit the growth of cancer cells by inducing cell death.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CMBA in lab experiments is its unique properties. CMBA has been shown to have anti-inflammatory and anti-cancer properties, making it a potential candidate for drug development. However, one of the limitations of using CMBA in lab experiments is its cost. CMBA is a synthetic compound, and its synthesis can be expensive.

Future Directions

There are several future directions for the use of CMBA in scientific research. One potential direction is the development of CMBA-based drugs for the treatment of cancer and inflammatory diseases. Another potential direction is the investigation of the mechanism of action of CMBA, which may provide insights into the development of new drugs. Additionally, further studies are needed to investigate the potential side effects of CMBA and its long-term effects on human health.
Conclusion:
In conclusion, 3-[[4-(Cyanomethyl)benzoyl]-methylamino]propanoic acid is a synthetic compound that has been widely used in scientific research for its unique properties. CMBA has been shown to have anti-inflammatory and anti-cancer properties, making it a potential candidate for drug development. Further studies are needed to investigate the potential applications of CMBA in various fields and to understand its mechanism of action.

Synthesis Methods

The synthesis of CMBA involves several steps, including the reaction of 4-cyanobenzoyl chloride with methylamine, followed by the reaction of the resulting product with 3-bromopropionic acid. The final product is purified using column chromatography to obtain pure CMBA.

Scientific Research Applications

CMBA has been extensively used in scientific research for its unique properties. It has been used in studies related to cancer, inflammation, and neurodegenerative diseases. CMBA has been shown to have anti-inflammatory and anti-cancer properties, making it a potential candidate for drug development.